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Compound of Interest

Compound Name: p-Tolylhydrazine hydrochloride

Cat. No.: B7760655

This technical guide provides an in-depth overview of p-Tolylhydrazine hydrochloride, a key
reagent in synthetic chemistry and drug discovery. The information is tailored for researchers,
scientists, and professionals in drug development, presenting its chemical properties, safety
and handling protocols, and significant applications.

General Information

p-Tolylhydrazine hydrochloride, also known as 4-Methylphenylhydrazine hydrochloride, is an
aromatic hydrazine salt.[1] It serves as a crucial intermediate in the synthesis of various organic
compounds, particularly in the pharmaceutical and dye industries.[2] Its utility is most notably
demonstrated in the Fischer indole synthesis, a fundamental reaction for creating the indole
ring system present in many biologically active molecules.

Identifier Value

CAS Number 637-60-5[1][2][3][4][5]

EC Number 211-295-2[4]

IUPAC Name (4-methylphenyl)hydrazine;hydrochloride[5]

4-Methylphenylhydrazine hydrochloride, 1-(4-
Synonyms ) )
Methylphenyl)hydrazine hydrochloride[6]

Physicochemical Properties
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The physical and chemical properties of p-Tolylhydrazine hydrochloride are summarized
below. It is typically a white to beige or light orange crystalline powder.[6][7] It is soluble in
water and methanol.[2]

Property Value

Molecular Formula C7H11CIN2[1][2][3]

Molecular Weight 158.63 g/mol [1][3][4]

Melting Point >200 °C (decomposes)[2][4] / 241 °C[6]
Appearance White to pale brown powder[7]

Solubility Soluble in water and methanol

INChl Key HMHWNJGOHUYVMD-UHFFFAOYSA-N[7]

Safety and Handling

p-Tolylhydrazine hydrochloride is classified as a hazardous substance and requires careful
handling in a laboratory setting.

Hazard Identification

The compound is toxic if swallowed, inhaled, or absorbed through the skin.[4] It is also known
to cause skin and serious eye irritation.[8] Furthermore, it is suspected of causing cancer.[4][6]

GHS Hazard Statements: H301 (Toxic if swallowed), H311 (Toxic in contact with skin), H315
(Causes skin irritation), H317 (May cause an allergic skin reaction), H319 (Causes serious eye
irritation), H331 (Toxic if inhaled), H350 (May cause cancer), H410 (Very toxic to aquatic life
with long-lasting effects).[4][8]

Recommended Handling Protocols

When working with p-Tolylhydrazine hydrochloride, the following precautions should be
observed:

e Engineering Controls: Use only in a well-ventilated area, preferably in a chemical fume hood.
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e Personal Protective Equipment (PPE): Wear suitable protective clothing, gloves (e.g., nitrile),
and eye/face protection (safety goggles and face shield).[2][8]

» Handling: Avoid dust formation. Do not breathe dust, fumes, gas, mist, vapors, or spray. Do
not get in eyes, on skin, or on clothing.[6]

o Storage: Store locked up in a dry, cool, and well-ventilated place.[6] The container should be
kept tightly closed and stored under an inert gas, as the compound is sensitive to light, air,
and moisture.[1]

Applications in Research and Development

p-Tolylhydrazine hydrochloride is a versatile reagent with several key applications,
particularly in the synthesis of pharmaceuticals.

o Pharmaceutical Intermediates: It is a fundamental building block for synthesizing various
heterocyclic compounds. Its most prominent use is in the Fischer indole synthesis, which is a
cornerstone for the development of numerous drug candidates containing the indole scaffold.

e Anticancer Drug Research: The hydrazine moiety is a feature in some anticancer agents.
Consequently, p-Tolylhydrazine hydrochloride and its derivatives are utilized in the
research and development of novel anticancer drugs.[7][9]

» Dye Synthesis: It serves as an intermediate in the manufacturing of various dyes.[2]

Experimental Protocols & Workflows

While specific experimental conditions can vary, the following sections outline a generalized
workflow for the synthesis of p-Tolylhydrazine hydrochloride and its subsequent use in the
Fischer indole synthesis.

Generalized Synthesis of p-Tolylhydrazine
Hydrochloride

The synthesis of aryl hydrazines like p-Tolylhydrazine hydrochloride typically involves the
diazotization of the corresponding aniline (p-toluidine), followed by reduction of the resulting
diazonium salt.
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p-Toluidine

Reacts with

Reaction Steps

Step 1. Diazotization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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